Cas no 81167-73-9 (Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide)
![Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide structure](https://www.kuujia.com/scimg/cas/81167-73-9x500.png)
81167-73-9 structure
Product name:Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
- 5-bromo-2-[(2,5-dimethylphenyl)methylsulfonyl]-1-oxidopyridin-1-ium
- 5-Bromo-2-[(2,5-dimethylphenyl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine
- DTXSID30534429
- 81167-73-9
- SCHEMBL11401021
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- Inchi: InChI=1S/C14H14BrNO3S/c1-10-3-4-11(2)12(7-10)9-20(18,19)14-6-5-13(15)8-16(14)17/h3-8H,9H2,1-2H3
- InChI Key: DNZGNBVHQRAYDS-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=C(C=C2)Br)[O-]
Computed Properties
- Exact Mass: 354.98778g/mol
- Monoisotopic Mass: 354.98778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 68Ų
Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide Related Literature
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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3. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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5. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
81167-73-9 (Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide) Related Products
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